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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-1,2,3,4-

tetrahydroisoquinoline

Cat. No.: B7791907

Get Quote

Executive Summary & Chemical Identity
1-(4-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline (1-CP-THIQ) is a bicyclic secondary

amine characterized by a tetrahydroisoquinoline (THIQ) core substituted at the C1 position with

a para-chlorophenyl ring.

Unlike its 4-phenyl positional isomers (e.g., the antidepressant Diclofensine) or its 1-benzyl

analogs (e.g., the neurotoxin 1-BnTIQ), 1-CP-THIQ occupies a unique chemical space. It

serves primarily as a lipophilic, conformationally restricted pharmacophore for studying the

Dopamine Transporter (DAT) and Norepinephrine Transporter (NET).
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Property Value Context

IUPAC Name
1-(4-chlorophenyl)-1,2,3,4-

tetrahydroisoquinoline

Molecular Formula C₁₅H₁₄ClN

Molecular Weight 243.73 g/mol

LogP (Predicted) ~3.6 - 3.9
Highly lipophilic; crosses BBB

effectively.

pKa (Base) ~9.5
Protonated at physiological

pH.

Chirality C1 Center
Exists as (R) and (S)

enantiomers.

Rotatable Bonds 1
C1-Phenyl bond rotation is

restricted.

Structural Analysis & Pharmacophore
The biological activity of 1-CP-THIQ is dictated by its ability to mimic the phenethylamine

backbone of dopamine while locking the side chain into a semi-rigid conformation.

Positional Isomerism (The "THIQ Switch")
A critical distinction for researchers is the substitution pattern:

1-Aryl-THIQs (This Compound): Synthesized via Pictet-Spengler. The phenyl ring is coplanar

or twisted relative to the secondary amine, often favoring DAT binding but with different

kinetics than amphetamines.

4-Aryl-THIQs (e.g., Diclofensine, Nomifensine): Synthesized via Friedel-Crafts cyclization.

These are potent triple reuptake inhibitors (SNDRIs) and clinically validated antidepressants.

1-Benzyl-THIQs: Often endogenous neurotoxins linked to Parkinsonian neurodegeneration.

[1]
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Stereochemistry
The C1 position is a chiral center. In many THIQ scaffolds, the (S)-enantiomer (where the C1

substituent is pseudo-equatorial) often exhibits higher affinity for monoamine transporters due

to optimal steric fit within the S1 binding pocket of the transporter.

Synthetic Methodology: The Pictet-Spengler
Protocol
The most robust route to 1-CP-THIQ is the Pictet-Spengler condensation. This reaction

involves the acid-catalyzed cyclization of a

-arylethylamine (phenethylamine) with an aldehyde (4-chlorobenzaldehyde).

Mechanism of Action[2]
Imine Formation: Condensation of amine and aldehyde yields a Schiff base.

Electrophilic Cyclization: The iminium ion undergoes a 6-endo-trig cyclization (Mannich-type)

with the electron-rich aromatic ring.

Re-aromatization: Loss of a proton restores aromaticity.

Experimental Protocol (Self-Validating System)
Note: This protocol assumes standard safety precautions for handling corrosive acids and

halogenated solvents.

Reagents:

2-Phenylethylamine (1.0 eq)

4-Chlorobenzaldehyde (1.1 eq)

Trifluoroacetic acid (TFA) (Excess, solvent/catalyst) or HCl/DCM.

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:
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Schiff Base Formation: Dissolve 4-chlorobenzaldehyde (10 mmol) in anhydrous DCM (20

mL). Add 2-phenylethylamine (10 mmol) dropwise. Stir at room temperature for 2 hours.

Validation: Monitor by TLC (disappearance of aldehyde).

Cyclization: Cool the mixture to 0°C. Slowly add TFA (5 mL) or anhydrous HCl in dioxane.

The solution may darken.

Reflux: Heat the reaction to mild reflux (40-50°C) for 12-24 hours. Note: The phenyl ring of

phenethylamine is not strongly activated (unlike dimethoxy analogs), so heat and strong acid

are required.

Quenching: Cool to RT. Basify carefully with 10% NaOH or saturated NaHCO₃ to pH > 10.

Extraction: Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over

Na₂SO₄.

Purification: Concentrate in vacuo. Purify via flash column chromatography (SiO₂,

Hexane/EtOAc gradient). The amine is often isolated as the HCl salt for stability.

Synthetic Pathway Visualization
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Caption: The Pictet-Spengler cyclization pathway for the synthesis of 1-aryl-

tetrahydroisoquinolines.

Pharmacological Profile & SAR
The 1-(4-chlorophenyl) moiety imparts specific pharmacological properties distinct from the

unsubstituted parent.

Dopamine Transporter (DAT) Interaction
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Mechanism: 1-CP-THIQ acts as a competitive inhibitor of dopamine uptake. The secondary

amine nitrogen is protonated at physiological pH, mimicking the terminal amine of dopamine

(ionic bond with Asp79 in DAT).

Substituent Effect (4-Cl): The para-chloro group increases lipophilicity (LogP ~3.6) and

metabolic stability compared to the unsubstituted phenyl. It occupies the hydrophobic S2

binding pocket in the transporter, enhancing affinity compared to the parent 1-phenyl-THIQ.

Neurotoxicity Check: Unlike 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), 1-CP-

THIQ does not readily oxidize to a pyridinium species (MPP+ analog) due to the lack of the

N-methyl group and the stability of the saturated ring. However, chronic administration of

high doses of THIQs is often monitored for potential parkinsonian effects due to

mitochondrial complex I inhibition risks common to the scaffold.

Structure-Activity Relationship (SAR) Map
The following diagram illustrates the functional roles of the molecule's sub-structures.
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Caption: SAR analysis of 1-(4-chlorophenyl)-THIQ highlighting key pharmacophoric elements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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